Cas no 92893-07-7 ( )

• Product Name: &nbsp
• CAS No: 92893-07-7
• MF: C₇H₁₂N₂O₃S
• MW: 204.246780395508
• CID: 873078
• PubChem ID: 45089687
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Thiazocine-3-carboxylicacid,6-aminohexahydro-5-oxo-,(3R-cis)-(9CI)
• 92893-07-7
•  

• Inchi： 1S/C7H12N2O3S/c8-4-1-2-13-3-5(7(11)12)9-6(4)10/h4-5H,1-3,8H2,(H,9,10)(H,11,12)/t4-,5-/m0/s1
• InChI Key： PKKGNZHELXYNFU-WHFBIAKZSA-N
• SMILES： S1C[C@@H](C(=O)O)NC([C@H](CC1)N)=O

Computed Properties

• Exact Mass: 204.057
• Monoisotopic Mass: 204.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2
• XLogP3: -3.2